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Compound of Interest

Compound Name: 6-Aza-2-thiothymine

Cat. No.: B1226071

For Immediate Implementation: This document provides essential safety protocols and
logistical plans for the handling and disposal of 6-Aza-2-thiothymine. Adherence to these
procedures is critical for ensuring personnel safety and regulatory compliance in all research
and development activities involving this compound.

6-Aza-2-thiothymine is a chemical compound utilized in laboratory settings, including in the
analysis of acidic glycans.[1][2] It is classified as a hazardous substance and must be handled
with appropriate care to mitigate potential risks.[3] This guide outlines the necessary personal
protective equipment (PPE), handling procedures, emergency plans, and disposal protocols to
ensure the safe and effective use of this material by researchers, scientists, and drug
development professionals.

Essential Safety and Handling at a Glance

Proper handling of 6-Aza-2-thiothymine is paramount to prevent exposure and ensure a safe
laboratory environment. The following tables summarize the key physical and chemical
properties, hazard classifications, and recommended exposure controls.
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Physical and Chemical Properties

Off-white to light yellow crystalline powder[3][4]

Appearance 5]

Odor Stench / Unpleasant[3][4][5]
Melting Point 218 - 221 °C[1][4][6]
Solubility Partly soluble in water[1]
Molecular Formula C4H5N30S9[7]

Molecular Weight 143.17 g/mol [7]

Hazard ldentification and Classification

Harmful if swallowed.[7] May be harmful in
GHS Hazard Statements . . o
contact with skin and cause skin irritation.[7]

Primary Hazards Irritant[7]

F bilit Combustible solid.[3][4][5] Can form explosive
ammabili
Y dust mixtures with air.[3]

o Strong oxidizing agents, strong acids, strong
Incompatibilities )
reducing agents.[4][5]

Carbon monoxide (CO), Carbon dioxide (CO2),

Hazardous Combustion Products Nitrogen oxides (NOXx), Sulfur oxides (SOx).[3]

[4]

Operational Plan: Personal Protective Equipment
(PPE)

A multi-layered approach to PPE is required to minimize exposure risk when handling 6-Aza-2-
thiothymine. The following engineering controls and personal protective equipment are
mandatory.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://datasheets.scbt.com/sc-239089.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1416714&productDescription=6-AZA-2-THIOTHYMINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14167~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2016:59:32~~6-Aza-2-thiothymine~~
https://datasheets.scbt.com/sc-239089.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1416714&productDescription=6-AZA-2-THIOTHYMINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14167~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2016:59:32~~6-Aza-2-thiothymine~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9289280.htm
https://www.fishersci.com/store/msds?partNumber=AAA1416714&productDescription=6-AZA-2-THIOTHYMINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/615-76-9_681193.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9289280.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6-Aza-2-thiothymine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Aza-2-thiothymine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Aza-2-thiothymine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Aza-2-thiothymine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Aza-2-thiothymine
https://datasheets.scbt.com/sc-239089.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1416714&productDescription=6-AZA-2-THIOTHYMINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14167~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2016:59:32~~6-Aza-2-thiothymine~~
https://datasheets.scbt.com/sc-239089.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1416714&productDescription=6-AZA-2-THIOTHYMINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14167~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2016:59:32~~6-Aza-2-thiothymine~~
https://datasheets.scbt.com/sc-239089.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1416714&productDescription=6-AZA-2-THIOTHYMINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1226071?utm_src=pdf-body
https://www.benchchem.com/product/b1226071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Control Specification and Protocol
All handling of 6-Aza-2-thiothymine powder
must occur within a certified chemical fume
o hood or a glove box.[3] Local exhaust ventilation
Ventilation

is required where solids are handled as powders
or crystals to prevent accumulation and

recirculation of particulates.[3]

Eye Protection

Safety glasses with side shields or chemical

goggles are required at all times.[3]

Hand Protection

Nitrile or neoprene gloves are recommended.[3]
Always inspect gloves for integrity before use.
For prolonged or frequently repeated contact, a
glove with a protection class of 5 or higher
(breakthrough time >240 minutes) is
recommended. For brief contact, a glove with a
protection class of 3 or higher (breakthrough
time >60 minutes) is suitable.[3] Contaminated
gloves must be replaced immediately. Hands
should be washed thoroughly after removing

gloves.[3]

Body Protection

A lab coat or overalls must be worn.[3] For tasks
with a higher risk of dust generation, a P.V.C.

apron may be necessary.[3]

Respiratory Protection

For tasks involving significant dust generation, a
NIOSH-approved N95 or P1 particulate

respirator is recommended.[6]

Procedural Guidance: From Receipt to Disposal

The following workflow provides a step-by-step process for the safe handling of 6-Aza-2-

thiothymine.
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Caption: Workflow for Safe Handling of 6-Aza-2-thiothymine.
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Emergency Response Plan

Spill Response:

e Minor Spills (Powder):
o Alert personnel in the immediate area.
o Wearing appropriate PPE, gently cover the spill with absorbent paper to avoid raising dust.
o Use dry clean-up procedures; DO NOT use water.[3]

o Carefully sweep or scoop the material into a designated, labeled hazardous waste
container.[3][4]

o Decontaminate the area with a suitable solvent and then soap and water.
e Major Spills:

o Evacuate the immediate area and alert emergency responders.[3]

o Restrict access to the area.

o Provide emergency responders with the Safety Data Sheet.
Personnel Exposure:

» Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15
minutes, holding eyelids open.[3][4][5] Seek immediate medical attention.[4][5]

» Skin Contact: Remove contaminated clothing. Flush affected skin with running water and
soap for at least 15 minutes.[3][4][5] Seek medical attention if irritation persists.[4][5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[3][5]

e Ingestion: Do NOT induce vomiting. Immediately give a glass of water.[3] Seek immediate
medical attention.
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Disposal Plan

All waste containing 6-Aza-2-thiothymine, including contaminated PPE, spill clean-up
materials, and empty containers, must be treated as hazardous waste.[3]

¢ Solid Waste: Collect in a clearly labeled, sealed container (e.g., polyethylene or
polypropylene).[3]

o Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container. Do
not empty into drains.[4]

e Disposal: All waste must be handled and disposed of in accordance with local, state, and
federal regulations.[3] Contact your institution's environmental health and safety department
for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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